1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 1-[(2-methoxyphenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C12H19NO2/c1-12(2,14)9-13-8-10-6-4-5-7-11(10)15-3/h4-7,13-14H,8-9H2,1-3H3
• InChI Key: HXKAYFXJCAICLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC=CC=C1OC)O

Description

1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol is a tertiary alcohol derivative featuring a 2-methylpropan-2-ol backbone substituted with a benzylamino group bearing a methoxy moiety at the ortho position of the phenyl ring. This structure confers unique physicochemical properties, such as moderate lipophilicity due to the aromatic methoxyphenyl group and hydrogen-bonding capacity from the hydroxyl and amino groups.

The methoxyphenyl substituent may enhance bioavailability and target affinity in drug design, as seen in related compounds like methoxyphenamine derivatives . Its tertiary alcohol moiety could also stabilize metal complexes in coordination chemistry, analogous to aminoalkoxide ligands used in atomic layer deposition (ALD) processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 2-methoxybenzylamine with 2-methylpropan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols.

Scientific Research Applications

1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or modulator, affecting various biochemical processes. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Table 1: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
Target Compound	C₁₂H₁₉NO₂	~209.28	2-Methoxyphenylbenzylamino	Ligands, Drug Intermediates
1-(5-Bromoindazol-1-yl)-2-methylpropan-2-ol	C₁₁H₁₂BrN₂O	255.12	Bromoindazolyl	Pharmaceutical Synthesis
2-Amino-2-Methylpropanol	C₄H₁₁NO	89.16	Primary amine	Industrial Solvent
2-{[(2,4-Dichlorophenyl)methyl]amino}-2-methylpropan-1-ol	C₁₁H₁₅Cl₂NO	248.15	Dichlorophenyl	Antimicrobial Agents

Biological Activity

1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol, also known as a derivative of amino alcohols, has garnered attention for its potential biological activities, particularly in pharmacological applications. This compound's structure, which incorporates both an amino and a methoxyphenyl group, suggests possible interactions with various biological targets.

• Molecular Formula : C12H17NO2
• Molecular Weight : 209.27 g/mol
• CAS Number : 2854-16-2

The compound is characterized by its amino alcohol structure, which is known for its ability to participate in various biochemical reactions and interactions.

Biological Activity Overview

Research indicates that compounds similar to 1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and potential neuroprotective effects.

Antimicrobial Activity

Studies have demonstrated that derivatives of amino alcohols can possess significant antimicrobial properties. For instance, a related compound showed effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli at varying concentrations. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 20 to 70 µM, indicating moderate antibacterial activity compared to standard antibiotics like ceftriaxone .

Anti-inflammatory Effects

Amino alcohols have been studied for their anti-inflammatory properties. In vitro assays have shown that these compounds can inhibit the production of pro-inflammatory cytokines, suggesting a mechanism through which they may exert protective effects in inflammatory diseases .

Case Studies and Research Findings

• Antimicrobial Efficacy : A study published in the Journal of Antimicrobial Chemotherapy evaluated various amino alcohol derivatives and found that modifications on the phenyl ring significantly influenced antibacterial potency. The study highlighted the importance of structural variations in enhancing activity against resistant strains .
• Inflammation Modulation : Research conducted on similar compounds demonstrated their ability to reduce inflammation markers in cell cultures exposed to lipopolysaccharides (LPS). These findings suggest that 1-{[(2-Methoxyphenyl)methyl]amino}-2-methylpropan-2-ol could be further explored for therapeutic applications in chronic inflammatory conditions .
• Neuroprotective Studies : In a study focusing on neuroprotection, derivatives were shown to reduce neuronal cell death induced by oxidative stress. The mechanism was attributed to the modulation of antioxidant defense systems within the cells .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	MIC (µM)	Mechanism of Action
Antimicrobial	Amino alcohols	20-70	Inhibition of DNA synthesis
Anti-inflammatory	Various derivatives	Varies	Cytokine production inhibition
Neuroprotective	Similar structures	N/A	Modulation of oxidative stress response